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Compound of Interest

Compound Name: N-Vanillyldecanamide

Cat. No.: B1677043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting in vivo experiments to evaluate the analgesic and anti-inflammatory properties of N-
Vanillyldecanamide, a synthetic capsaicin analog.

Introduction
N-Vanillyldecanamide is a member of the N-acyl vanillylamide (N-AVAM) family of

compounds, which are structurally related to capsaicin, the pungent component of chili

peppers. Like capsaicin, N-Vanillyldecanamide is an agonist of the Transient Receptor

Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel predominantly expressed

in nociceptive sensory neurons.[1][2] Activation of TRPV1 is associated with the sensation of

heat and pain. However, prolonged activation can lead to desensitization of these neurons,

resulting in an analgesic effect. N-AVAMs are of particular interest as they may offer a better

side-effect profile compared to capsaicin. Published data suggest that N-AVAM capsaicin

analogues can display greater pain-relieving activity than capsaicin itself.[3]

Signaling Pathway
The primary mechanism of action for N-Vanillyldecanamide is the activation of the TRPV1

receptor. This leads to an influx of calcium ions into the neuron, triggering the release of

neurotransmitters and neuropeptides, such as Substance P and Calcitonin Gene-Related

Peptide (CGRP), which are involved in signaling pain and inflammation. Sustained activation of
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TRPV1 can lead to a state of desensitization, where the neuron becomes less responsive to

noxious stimuli, thus producing analgesia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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